Cas no 2034518-40-4 (N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide)

• Product Name: N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide
• CAS No: 2034518-40-4
• MF: C₁₅H₁₈F₂N₄O₃
• MW: 340.325230121613
• CID: 5337315
• Update Time: 2025-11-06

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-3,5-dimethylisoxazole-4-carboxamide
• N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C15H18F2N4O3/c1-8-12(9(2)23-20-8)14(22)18-7-11-19-13(21-24-11)10-3-5-15(16,17)6-4-10/h10H,3-7H2,1-2H3,(H,18,22)
• InChI Key： KJMCLSOQEDDXKJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=NOC(CNC(C3C(C)=NOC=3C)=O)=N2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• XLogP3: 2.2
• Topological Polar Surface Area: 94

Additional information on N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS No. 2034518-40-4)

N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS No. 2034518-40-4) is a novel synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining a difluorocyclohexyl moiety with oxadiazole and oxazole rings, which are known for their pharmacological versatility. Researchers are particularly interested in its potential applications as a modulator of biological targets, given its optimized physicochemical properties and binding affinity.

The compound’s oxadiazole scaffold is a well-studied pharmacophore in drug design, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a difluorocyclohexyl group enhances metabolic stability and bioavailability, addressing common challenges in small-molecule therapeutics. Meanwhile, the oxazole ring contributes to its lipophilicity, facilitating membrane permeability—a critical factor for central nervous system (CNS) drug candidates. These attributes make N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide a compelling subject for preclinical studies.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like this one. Machine learning models predict its potential interactions with enzymes and receptors, aligning with current trends in personalized medicine and targeted therapy. For instance, its carboxamide functionality may engage with kinase domains, suggesting utility in oncology research—a hot topic in scientific literature and patent filings.

From a synthetic perspective, the preparation of CAS No. 2034518-40-4 involves multi-step organic transformations, including cyclization and amide coupling reactions. Optimizing these processes is crucial for scalability, a priority for pharmaceutical manufacturers exploring cost-effective synthesis routes. Analytical techniques such as NMR, HPLC, and mass spectrometry confirm its high purity, meeting regulatory standards for investigational new drugs (INDs).

Environmental and safety profiles of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide are also under scrutiny, reflecting broader industry concerns about green chemistry. Researchers are evaluating biodegradable byproducts and energy-efficient synthesis methods to align with sustainable development goals (SDGs).

In summary, CAS No. 2034518-40-4 represents a promising candidate for therapeutic development, bridging gaps between traditional medicinal chemistry and modern computational approaches. Its structural ingenuity and adaptability to high-throughput screening platforms position it at the forefront of next-generation drug discovery.